(Z)-1-(4-fluorobenzyl)-3-(((2-methoxyphenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-1-[(4-fluorophenyl)methyl]-3-[(2-methoxyanilino)methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C21H17FN2O4S2/c1-28-18-5-3-2-4-16(18)23-12-19-20(25)21-17(10-11-29-21)24(30(19,26)27)13-14-6-8-15(22)9-7-14/h2-12,23H,13H2,1H3/b19-12-
• InChI Key: YWNZLZJGKRVHOM-UNOMPAQXSA-N
• Canonical SMILES: COC1=CC=CC=C1NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Isomeric SMILES: COC1=CC=CC=C1N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Molecular Formula: C21H17FN2O4S2
• Molecular Weight: 444.5 g/mol

Description

(Z)-1-(4-fluorobenzyl)-3-(((2-methoxyphenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C21H17FN2O4S2 and its molecular weight is 444.5. The purity is usually 95%.
BenchChem offers high-quality (Z)-1-(4-fluorobenzyl)-3-(((2-methoxyphenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-1-(4-fluorobenzyl)-3-(((2-methoxyphenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of thiazine and thieno derivatives involves complex chemical reactions aimed at creating compounds with potential biological activities. For instance, the synthesis of various 1,4-thiazine 1,1-dioxides and their analogs indicates a keen interest in exploring the chemical space around sulfur and nitrogen heterocycles for pharmaceutical applications (Bobek, 1982).

Biological Activities

• Research on thiazine and thieno derivatives often aims to discover their potential as inhibitors or activators of biological pathways. For example, studies on monoamine oxidase (MAO) inhibition by novel 1,2-thiazine derivatives highlight the therapeutic potential of these compounds in neurological disorders (Ahmad et al., 2018). This demonstrates the compound's relevance in drug discovery and development, particularly in designing new treatments for depression and anxiety.

Photochemical and Photophysical Properties

• Some thieno and thiazine derivatives are investigated for their photophysical properties, indicating their potential application in materials science, such as in the development of new fluorescent materials or as photosensitizers in photodynamic therapy (Pişkin et al., 2020). These applications are crucial for advancing technologies in medical imaging and cancer treatment.

Structural Studies

• Crystallographic studies of thiazine and thieno derivatives provide insights into their molecular structures, which is vital for understanding their chemical behavior and interaction with biological targets. For instance, the analysis of 1,3,4-thiadiazol-2-yl-thiazolidin-4-one derivatives helps elucidate the structural requirements for biological activity, guiding the design of more effective drug candidates (Yin et al., 2008).